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Introduction: Understanding 4-Hydroxynicotinic
Acid

4-Hydroxynicotinic acid (CAS No: 609-70-1), also known as 4-hydroxy-3-pyridinecarboxylic
acid, is a pyridinecarboxylic acid derivative.[1] Its structural similarity to nicotinic acid (Vitamin
B3) and its role as a potential metabolite or synthetic precursor makes it a compound of interest
in various research and development pipelines, particularly in medicinal chemistry and drug
development. As with any laboratory chemical, a thorough understanding of its hazard profile

and the implementation of robust safety protocols are paramount to ensuring the well-being of
researchers and the integrity of experimental outcomes.

This guide provides an in-depth analysis of the safety and handling precautions for 4-
Hydroxynicotinic acid. It is designed for researchers, scientists, and drug development
professionals, offering not just procedural steps, but the scientific rationale behind them. By
fostering a deeper understanding of the risks, this document aims to empower laboratory
personnel to work with this compound in a safe and efficient manner.
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Part 1: Hazard Identification and Risk Assessment

A foundational element of laboratory safety is the comprehensive identification of a compound's
intrinsic hazards. 4-Hydroxynicotinic acid is classified under the Globally Harmonized System
(GHS) with several key hazard statements that dictate the necessary handling precautions.[1]

[2]

GHS Classification and Associated Risks

Based on aggregated data from multiple suppliers and regulatory bodies, 4-Hydroxynicotinic
acid presents the following primary hazards:
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Potential Consequences
Hazard Class GHS Hazard Statement L .
and Scientific Rationale

Ingestion can lead to systemic
toxicity. The pyridine ring and
carboxylic acid functional
groups can interact with

o biological systems, potentially
Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed disrupting metabolic pathways.

While not classified as highly
toxic, the "harmful" designation
necessitates stringent
measures to prevent

accidental ingestion.[1][2]

Direct contact with the skin can
lead to local inflammation,
redness, and discomfort. The

i o o acidic nature of the carboxylic

Skin Irritation (Category 2) H315: Causes skin irritation )

acid group and the overall
chemical reactivity can disrupt
the skin's protective barrier,

leading to irritation.[1][2][3]

The eyes are particularly
sensitive to chemical insults.
Contact can cause significant
) o ) pain, redness, and potentially
Serious Eye Irritation H319: Causes serious eye ]
o reversible damage to the
(Category 2A) irritation
cornea or other eye structures.
This is a common hazard for

acidic, crystalline compounds.

[L102]E31[4105]

Specific Target Organ Toxicity -  H335: May cause respiratory Inhalation of the dust can

Single Exposure (Category 3), irritation irritate the mucous membranes

Respiratory Tract Irritation of the respiratory tract, leading
to coughing, shortness of

breath, and inflammation. Fine
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powders are easily
aerosolized, making this a
significant risk if handled
outside of a controlled

environment.[1][4]

These classifications are the cornerstone of our risk assessment. The causality is clear: the
chemical's physical form (a solid that can form dust) and its chemical properties (acidity,
reactivity) directly lead to the observed biological hazards.

Visualizing the Hierarchy of Controls

Effective risk management involves implementing a multi-layered safety strategy. The
"Hierarchy of Controls" is a fundamental concept in industrial hygiene that prioritizes the most
effective control measures. This approach is self-validating; by starting with the most effective
controls, you systematically reduce the risk at each level.

4-Hydroxynicotinic Acid Spill Response Workflow

1. Alert others & evacuate area.
2. Restrict access.
3. Contact EHS/Emergency Services.

Trained Personnel Cleanup:
1. Wear appropriate PPE. q
2. Gently cover with inert absorbent. gl Eltatrs)
3. Sweep, place in waste container.

Large Spill
(>5g or Outside Hood)

Assess Spill Size
& Location

Small Spill
(<5g, Contained in Hood)

Ef

Click to download full resolution via product page

Caption: Decision workflow for responding to a 4-Hydroxynicotinic acid spill.

For a small spill (a few grams) contained within a fume hood, trained laboratory personnel can
manage the cleanup. [4]For a large spill or any spill outside of a fume hood, the area should be
evacuated and professional environmental health and safety (EHS) personnel should be
contacted. [4]
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Part 5: Storage and Disposal

Proper storage and disposal are final, yet critical, steps in the chemical lifecycle to ensure long-
term safety and environmental protection.

Storage Requirements

o Container: Keep the container tightly closed to prevent absorption of moisture and potential
contamination. [5][6][7]* Location: Store in a cool, dry, and well-ventilated area. [8][6][7]*
Incompatibilities: Store away from strong oxidizing agents. [9][10]Chemical reactions with
strong oxidizers could generate heat or toxic gases.

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard pictograms and statements.

Waste Disposal

o Procedure: Dispose of 4-Hydroxynicotinic acid and any contaminated materials (e.g.,
gloves, weigh boats, paper towels) in accordance with all local, state, and federal
regulations. [5][7]* Waste Stream: This material should be disposed of through a licensed
chemical waste disposal company. Do not dispose of it down the drain or in the regular trash.
[3][11]Contaminated packaging should be treated as hazardous waste. [3]

Conclusion

Working safely with 4-Hydroxynicotinic acid is not a matter of avoiding the compound, but of
understanding and respecting its inherent properties. By implementing the hierarchy of controls
—prioritizing engineering solutions like fume hoods, adhering to strict administrative protocols,
and consistently using the correct personal protective equipment—researchers can confidently
handle this compound while minimizing risk. The causality is direct: a comprehensive
understanding of the hazards informs the creation of robust, self-validating safety systems. This
guide serves as a technical foundation for building a strong safety culture when working with 4-
Hydroxynicotinic acid and similar chemical entities.
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Biotechnology Information. [Link]

Safety Data Sheet - 6-Hydroxynicotinic acid. Meta-Sci. [Link]

SAFETY DATA SHEET - 2-Hydroxynicotinic acid. Thermo Fisher Scientific. [Link]
Chemical Label - 4-hydroxynicotinic acid. Carl Roth. [Link]
4-Pyridinecarboxylic acid - Safety Data Sheet. Penta Chemicals. [Link]

SAFETY DATA SHEET - 5-Chloro-6-hydroxynicotinic acid, mixture of tautomers. Thermo
Fisher Scientific. [Link]

SAFETY DATA SHEET - 5-Chloro-2-hydroxynicotinic acid. Thermo Fisher Scientific. [Link]
SAFETY DATA SHEET - 6-Hydroxynicotinic acid. Fisher Scientific. [Link]

Pyridine Hazard Assessment. University of Washington. [Link]

SAFETY DATA SHEET - 2-Pyridinecarboxylic acid. Thermo Fisher Scientific. [Link]

6-Hydroxynicotinic acid - SAFETY DATA SHEET. Alfa Aesar. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Hydroxynicotinic acid | C6H5NO3 | CID 69113 - PubChem [pubchem.ncbi.nlm.nih.gov]
2. chemical-label.com [chemical-label.com]

3. tcichemicals.com [tcichemicals.com]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7727151/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-4-hydroxynicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxynicotinic-acid
https://www.meta-sci.com/wp-content/uploads/2021/11/M2112.pdf
https://www.alfa.com/en/msds/?language=EN&cas=609-71-2&type=MSDS&productName=2-Hydroxynicotinic%20acid,%2098%2B%25
https://www.benchchem.com/product/b7727151/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-4-hydroxynicotinic-acid
https://www.carlroth.com/medias/SDB-3791-ES-ES.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTg0OTZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaDViLzkwNzU5NDg1MDMwMzgucGRmfDhjZjgxYjM3YjQ2ZGI5ZGRkZGY1YjM4YjU5YmE0YmY0ZDE5YjgyYjY3ZGU4Y2U5MzA4ZGVhM2E3YjI3Y2U5ZTU
https://www.pentachemicals.eu/sds/55-22-1_sds_en.pdf
https://www.alfa.com/en/msds/?language=EN&cas=54127-63-8&type=MSDS&productName=5-Chloro-6-hydroxynicotinic%20acid,%20mixture%20of%20tautomers,%2097%25
https://www.alfa.com/en/msds/?language=EN&cas=54127-63-8&type=MSDS&productName=5-Chloro-2-hydroxynicotinic%20acid,%2097%25
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10384241&lang=EN
https://www.ehs.washington.edu/system/files/resources/pyridine-hazard-assessment.pdf
https://www.alfa.com/en/msds/?language=EN&cas=98-98-6&type=MSDS&productName=2-Pyridinecarboxylic%20acid,%2099%2B%25
https://www.alfa.com/en/msds/?language=EN&cas=5006-66-6&type=MSDS&productName=6-Hydroxynicotinic%20acid,%2098%25
https://www.benchchem.com/product/b7727151?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/69113
https://www.chemical-label.com/en/ghs/print-clp/609-70-1/4-hydroxynicotinic-acid
https://www.tcichemicals.com/BE/en/sds/C1758_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR27431_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15802&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7727151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. tcichemicals.com [tcichemicals.com]

e 7.sds.metasci.ca [sds.metasci.ca]

e 8. pentachemicals.eu [pentachemicals.eu]

e 9. fishersci.co.uk [fishersci.co.uk]

e 10. assets.thermofisher.com [assets.thermofisher.com]
e 11. aksci.com [aksci.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4-Hydroxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7727151/docs#a-comprehensive-technical-guide-to-
the-safe-handling-of-4-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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